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Introduction
Lipid 29d is a novel, unsaturated ionizable cationic lipid that has emerged as a significant

component in the development of lipid nanoparticles (LNPs) for the delivery of messenger RNA

(mRNA) therapeutics.[1][2] Its unique thiophene-based structure contributes to distinct

physicochemical properties that influence LNP formulation, biodistribution, and delivery

efficiency.[3][4][5] This technical guide provides an in-depth overview of the known physical and

chemical properties of Lipid 29d, detailed experimental protocols for its use, and a summary of

its role in mRNA delivery.

Chemical and Physical Properties
Lipid 29d is characterized by a central thiophene core, separating two linoleic tails, and an

ionizable headgroup attached via an ester linkage.[6] This arrangement of its building blocks is

a key determinant of its function.[4][6]
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Property Value Source

Molecular Formula C49H82N4O3S PubChem[3]

Molecular Weight 807.3 g/mol PubChem[3]

IUPAC Name

N-[3-(dimethylamino)propyl]-6-

[(9Z,12Z)-octadeca-9,12-

dienoyl]-2-[[(9Z,12Z)-octadeca-

9,12-dienoyl]amino]-5,7-

dihydro-4H-thieno[2,3-

c]pyridine-3-carboxamide

PubChem[3]

Appearance Liquid BroadPharm[7]

Solubility
Sparingly soluble in ethanol (1-

10 mg/ml)
Cayman Chemical[2]

Storage
Store in closed vessels at

-20°C
BroadPharm[7]

Computed Physicochemical Data
The following data has been computationally predicted and provides further insight into the

behavior of Lipid 29d.

Property Value Source

XLogP3 14.3 PubChem[3]

Polar Surface Area 110 Å² PubChem[3]

Hydrogen Bond Donor Count 2 PubChem[3]

Hydrogen Bond Acceptor

Count
7 PubChem[3]

Rotatable Bond Count 30 PubChem[3]

Note: Experimental data for properties such as boiling point, melting point, and density are not

currently available.[7]
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Experimental Protocols
The following sections detail the methodologies for the synthesis of Lipid 29d and its

formulation into lipid nanoparticles.

Synthesis of Lipid 29d
The synthesis of Lipid 29d can be achieved through a multi-step process involving the Gewald

reaction, which allows for the modular design of the thiophene core.[3][4][5] An alternative

synthetic pathway involves incorporating the ionizable headgroup directly into the cyanoester

precursor prior to the Gewald reaction, which can reduce the number of reaction steps.[4]
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Caption: Synthetic workflow for Lipid 29d.

Protocol:

Precursor Modification: The synthesis begins by incorporating the ionizable headgroup

directly into a cyanoester precursor.[4] This creates a modified precursor that already

contains the necessary amine functionality.

Gewald Reaction: The modified cyanoester precursor undergoes a Gewald reaction with

elemental sulfur and a suitable ketone. This one-pot reaction constructs the substituted 2-

aminothiophene ring, which forms the core of Lipid 29d.[3][4][5]
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Acylation: The final step involves the acylation of the thiophene core with linoleic acid tails.[6]

This attaches the two unsaturated lipid tails to opposing sides of the thiophene molecule,

completing the structure of Lipid 29d.[4]

Formulation of Lipid 29d-containing Lipid Nanoparticles
(LNPs)
Lipid 29d is a key component in the formulation of LNPs for mRNA delivery. These

nanoparticles are typically prepared by microfluidic mixing.
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Caption: Workflow for Lipid 29d LNP formulation.

Protocol:

Preparation of Lipid Stock Solution: A mixture of Lipid 29d, a phospholipid (such as DSPC),

cholesterol, and a PEG-lipid is dissolved in ethanol. The molar ratios of these components

are critical and are often optimized for specific applications.

Preparation of Aqueous mRNA Solution: The mRNA cargo is dissolved in an acidic aqueous

buffer, typically sodium acetate or sodium citrate at a pH of 4-5.

Microfluidic Mixing: The ethanolic lipid solution and the aqueous mRNA solution are rapidly

mixed using a microfluidic device. The rapid change in solvent polarity causes the lipids to

self-assemble around the mRNA, forming LNPs.
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Purification: The resulting LNP suspension is dialyzed against a neutral buffer, such as

phosphate-buffered saline (PBS) at pH 7.4, to remove the ethanol and acidic buffer

components.

Characterization: The formulated LNPs are then characterized for their size, polydispersity

index (PDI), and mRNA encapsulation efficiency.

Role in mRNA Delivery and Mechanism of Action
Lipid 29d-containing LNPs have demonstrated a unique tropism for the lungs and spleen

following intravenous administration, which is distinct from many other ionizable lipids that

primarily target the liver.[4][6]

Endosomal Escape
A crucial step in mRNA delivery is the escape of the LNP from the endosome to release its

cargo into the cytoplasm. For most ionizable lipids, the acidic environment of the endosome

protonates the amine headgroup, leading to a positive charge. This is thought to facilitate

interaction with and disruption of the endosomal membrane.

However, LNPs formulated with Lipid 29d and other thiophene-based lipids do not exhibit a

typical sigmoidal pH-response curve in a 2-(p-toluidino) naphthalene-6-sulfonic acid (TNS)

assay.[4] This suggests an alternative mechanism of action for endosomal escape that may be

related to the electron delocalization in the thiophene core.[3][4][5] The exact mechanism

remains an active area of investigation.[4]
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Caption: Proposed mechanism of Lipid 29d LNP-mediated mRNA delivery.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15548349/docs?utm_src=pdf-body-img#technical-guide-physical-and-chemical-properties-of-lipid-29d
https://www.benchchem.com/product/b15548349/docs?utm_src=pdf-body#technical-guide-physical-and-chemical-properties-of-lipid-29d
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15548349?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Conclusion
Lipid 29d represents a promising innovation in the field of ionizable lipids for mRNA delivery.

Its unique thiophene-based structure imparts distinct physical and chemical properties that lead

to a unique biodistribution profile, with a notable tropism for the lungs and spleen. While much

has been elucidated about its synthesis and formulation, further research is needed to fully

understand its unconventional mechanism of endosomal escape and to determine a complete

profile of its physical properties. The continued investigation of Lipid 29d and other thiophene-

based lipids holds the potential to expand the therapeutic applications of mRNA-based

medicines to a wider range of tissues and diseases.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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